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Compound of Interest

Compound Name:
Benzamide,2,2'-dithiobis[N-

methyl-

Cat. No.: B8103082 Get Quote

A Comparative Guide to Benzamide, 2,2'-dithiobis[N-methyl-], a Preservative in Cosmetic

Formulations

Introduction
Benzamide, 2,2'-dithiobis[N-methyl-] (CAS Number: 2527-58-4), also known as Dithio-2,2'-

bis(N-methylbenzamide), is a chemical compound utilized in the cosmetics industry as an

antimicrobial agent to protect products from spoilage.[1][2] This guide provides a comparative

analysis of this preservative, summarizing its performance characteristics against other

common alternatives based on available scientific data. It is intended for researchers,

scientists, and drug development professionals involved in the formulation and safety

assessment of cosmetic products.

Chemical and Physical Properties
Property Value

CAS Number 2527-58-4

Molecular Formula C16H16N2O2S2

Molecular Weight 332.44 g/mol

Synonyms
2,2'-dithiobis(N-methylbenzamide), Dithio-2,2'-

bis(N-methylbenzamide), Densil P
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Antimicrobial Efficacy
Quantitative data on the minimal inhibitory concentrations (MICs) of Benzamide, 2,2'-

dithiobis[N-methyl-] against specific cosmetic spoilage organisms is not readily available in the

public domain. However, a study on derivatives of 2,2′-Dithiobisbenzamides has indicated

activity primarily against Gram-positive bacteria.[1] The performance of these derivatives was

negligible against Gram-negative bacteria.[1] It is important to note that this study did not

evaluate the specific title compound.

A Chinese patent suggests that Benzamide, 2,2'-dithiobis[N-methyl-] can be used in synergistic

microbicidal compositions, for instance with 2-methyl-4-isothiazolin-3-one, to inhibit microbial

growth in various applications including cosmetics.[3]

Table 1: Comparative Antimicrobial Efficacy

Preservative
Spectrum of
Activity

Optimal pH Range
Common Use
Concentration

Benzamide, 2,2'-

dithiobis[N-methyl-]

Primarily Gram-

positive bacteria

(based on

derivatives); Fungal

efficacy not specified.

[1]

Data not available Data not available

Parabens (e.g.,

Methylparaben,

Propylparaben)

Broad spectrum (more

effective against fungi

and Gram-positive

bacteria)

3.0 - 8.0 0.01% - 0.3%

Phenoxyethanol
Broad spectrum

(weaker against fungi)
3.0 - 10.0 0.5% - 1.0%

Formaldehyde

Releasers (e.g.,

DMDM Hydantoin)

Broad spectrum 3.0 - 9.0 0.1% - 0.6%

Isothiazolinones (e.g.,

MIT, CMIT)
Broad spectrum 2.0 - 9.0 0.0015% - 0.01%
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Safety Profile
Benzamide, 2,2'-dithiobis[N-methyl-] is classified as a skin sensitizer, meaning it may cause an

allergic reaction upon repeated contact with the skin.[2] It is also identified as being very toxic

to aquatic life with long-lasting effects.[2] Detailed quantitative data from human repeat insult

patch tests (HRIPT) or local lymph node assays (LLNA) that would allow for a precise

comparison of its sensitization potential against other preservatives are not publicly available.

Table 2: Comparative Safety Profiles

Preservative
Skin Sensitization
Potential

Irritation Potential
Regulatory Status
(Example: EU)

Benzamide, 2,2'-

dithiobis[N-methyl-]

Classified as a skin

sensitizer.[2]
Data not available

Not listed in Annex V

(allowed

preservatives) of EU

Cosmetics Regulation.

Parabens
Low, but some public

concern.
Low

Restricted use; some

parabens are banned.

Phenoxyethanol Low Low to moderate

Restricted to a

maximum

concentration of 1.0%.

Formaldehyde

Releasers

High (due to

formaldehyde release)
Moderate

Restricted; requires

"releases

formaldehyde"

warning if

concentration exceeds

0.05%.

Isothiazolinones
High (especially MIT

in leave-on products)
Moderate

MIT is banned in

leave-on products;

CMIT/MIT mixture is

restricted in rinse-off

products.
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Experimental Protocols
Detailed experimental protocols for the efficacy and safety testing of Benzamide, 2,2'-

dithiobis[N-methyl-] are not available in published literature. However, standardized methods

are typically employed for the evaluation of cosmetic preservatives.

Antimicrobial Challenge Test (General Protocol)
A cosmetic formulation is intentionally inoculated with a known quantity of relevant

microorganisms (e.g., Pseudomonas aeruginosa, Staphylococcus aureus, Candida albicans,

Aspergillus brasiliensis). The product is then stored at a specified temperature, and samples

are periodically taken (e.g., at 7, 14, and 28 days) to determine the number of surviving

microorganisms. The preservative system is considered effective if it meets the criteria for

microbial reduction as defined by standards such as ISO 11930 or the PCPC Microbiology

Guidelines.

Human Repeat Insult Patch Test (HRIPT) (General
Protocol)
The HRIPT is used to assess the potential of a substance to cause skin sensitization in

humans.[4][5][6][7][8] The test involves an induction phase, where the test material is

repeatedly applied to the same skin site on a panel of volunteers (typically 50-200) for several

weeks.[6] This is followed by a rest period and then a challenge phase, where the material is

applied to a new skin site.[4] Skin reactions are scored by a dermatologist or trained

professional to determine if an allergic response has been induced.[6]

Murine Local Lymph Node Assay (LLNA) (General
Protocol)
The LLNA is an in-vivo animal test used to determine the skin sensitization potential of a

chemical.[9][10][11] The test substance is applied to the ears of mice for three consecutive

days.[12] On the fifth day, a radiolabeled substance (e.g., ³H-methyl thymidine) is injected,

which is incorporated into the DNA of proliferating lymphocytes in the draining lymph nodes.

[11][12] The degree of proliferation is measured and compared to control animals. A stimulation

index (SI) of three or greater is typically considered a positive result, indicating that the

substance is a skin sensitizer.[11]
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Mechanism of Action & Signaling Pathways
The precise antimicrobial mechanism of action for Benzamide, 2,2'-dithiobis[N-methyl-] has not

been detailed in the available literature. However, its chemical structure, which includes a

disulfide bond, is common in some antimicrobial agents. It is hypothesized that such

compounds may interfere with microbial cellular processes through redox reactions or by

inhibiting essential enzymes.

For skin sensitization, the process generally involves the activation of dendritic cells in the

epidermis, which then migrate to the lymph nodes and present the hapten (the chemical

sensitizer) to T-cells, leading to their proliferation and the development of an allergic memory.

The specific signaling pathways in keratinocytes and dendritic cells triggered by this compound

are not documented.

Below are generalized diagrams illustrating a potential workflow for preservative efficacy testing

and a simplified signaling pathway for skin sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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